Cas no 16233-23-1 (9H-Fluoren-9-one,3-(methylthio)-)

• Product Name: 9H-Fluoren-9-one,3-(methylthio)-
• CAS No: 16233-23-1
• MF: C₁₄H₁₀OS
• MW: 226.293602466583
• CID: 166878
• PubChem ID: 284796
• Update Time: 2025-04-19

9H-Fluoren-9-one,3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-one,3-(methylthio)-
• 3-methylsulfanylfluoren-9-one
• 3-(methylsulfanyl)-9h-fluoren-9-one
• 3-Methylmercapto-9-oxo-fluoren
• 3-Methylmercapto-fluorenon
• AC1L61O0
• AC1Q6NEC
• AG-J-47216
• AR-1E7801
• CTK4D1192
• NSC141060
• DTXSID30301092
• 16233-23-1
• NSC-141060

• Inchi： 1S/C14H10OS/c1-16-9-6-7-12-13(8-9)10-4-2-3-5-11(10)14(12)15/h2-8H,1H3
• InChI Key： VNHJHPBFNUNLJB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2C(C3C=CC=CC=3C=2C=1)=O

Computed Properties

• Exact Mass: 226.0453
• Monoisotopic Mass: 226.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.61990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes